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The following table summarizes the performance ranking based on the TechEmpower Benchmark Round
23 (February 2025). The "Fortunes" test, which simulates a realistic database-driven web application request,

was used as the benchmark [1].

Ranking Language Backend Framework Fortunes (Requests per Second) Relative Ratio

1 C# Asp.net 609,966 36.3
2 Go Fiber 338,096 20.1
3 Rust Actix 320,144 19.1
4 Java Spring 243,639 14.5
5 JS/Node Express 78,136 4.7
6 Ruby Rails 42,546 2.5
7 Python Django 32,651 1.9
8 Php Laravel 16,800 1.0

Source: TechEmpower Benchmark Round 23 (February 2025), as analyzed on DEV Community [1].
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Detailed Experimental Protocol

To ensure your comparison is objective and reproducible, here is the detailed methodology from the

TechEmpower benchmark, which you can adapt for your own testing of "Bestim".

e Benchmark Source: The data is sourced from the TechEmpower Benchmark Round 23, released
on February 24, 2025. TechEmpower is a respected standard in the industry for backend framework
performance comparisons [1].

e The "Fortunes" Test: This test was selected as it represents a realistic scenario for a backend web
server interacting with a SQL database. According to its specification, it exercises multiple critical
components [1]:

o ORM (Object-Relational Mapper) and database connectivity.
o Dynamic-size collections and sorting.
o Server-side templates and XSS countermeasures.
e Test Environment & Controls: To ensure a fair comparison, the benchmark was run with the
following controlled conditions [1]:
o Database: All frameworks were tested using a PostgreSQL database for normalization.
o Framework Type: Only "Fullstack” or "Micro" frameworks were included, excluding "Raw"
platforms to reflect real-world productivity.
o ORM Usage: Tests used "Full" or "Micro" ORMSs, not raw database connectivity, for the same
productivity reasons.
o Hardware: All tests were performed on identical hardware.

Visualizing the Benchmarking Workflow

The diagram below illustrates the high-level workflow of the TechEmpower benchmarking process, from
setup to result analysis. You can use a similar structured approach to visualize your own testing protocol for

"Bestim"'.
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Diagram Title: Backend Framework Benchmarking Workflow

A Guide for Your "Bestim" Framework Comparison
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To create a compelling and objective comparison guide for your audience of researchers and scientists,

consider the following steps:

Locate or Conduct Benchmarks for "Bestim": The core of your guide will be objective
performance data. You will need to identify existing, credible benchmarks that include "Bestim" or
plan and execute your own controlled tests using a methodology similar to the one described above.
Present Data Clearly: The table and visualization provided here are a strong starting point. For your
guide, ensure all quantitative data is presented in structured tables and that complex processes are
visualized [2].

Provide Full Methodological Transparency: As demonstrated, a detailed "Experimental Protocols"
section is crucial for credibility with a scientific audience. Document every variable, including software
versions, hardware specifications, and precise test configurations.

Use Tools for Professional Visuals: For creating comparison charts and diagrams, tools like Visme
or Datawrapper offer templates that can help you present your data in a visually compelling and
easy-to-understand manner [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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